Cas no 901417-66-1 (1H-Pyrazole-4-carboxylic acid, 5-hydroxy-1-(4-nitrophenyl)-, methylester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-hydroxy-1-(4-nitrophenyl)-, methylester
• CAS No: 901417-66-1
• MF: C₁₁H₉N₃O₅
• MW: 263.206262350082
• CID: 1953424
• Update Time: 2025-01-01

1H-Pyrazole-4-carboxylic acid, 5-hydroxy-1-(4-nitrophenyl)-, methylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-hydroxy-1-(4-nitrophenyl)-, methylester
• 1H-Pyrazole-4-carboxylic acid, 5-hydroxy-1-(4-nitrophenyl)-, methyl ester

• Inchi： 1S/C11H9N3O5/c1-19-11(16)9-6-12-13(10(9)15)7-2-4-8(5-3-7)14(17)18/h2-6,15H,1H3
• InChI Key： PHAAHJWPJYKVAK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2)C(O)=C(C(OC)=O)C=N1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Melting Point: 246-252 °C(Solv: methanol (67-56-1))
• Boiling Point: 425.5±35.0 °C(Predicted)
• pka: 7.43±0.50(Predicted)